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This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and step-by-step operational procedures for the safe handling and disposal
of Sephadex G-25, a common size-exclusion chromatography medium. Adherence to these
guidelines is essential for ensuring a safe laboratory environment for researchers, scientists,
and drug development professionals.

Hazard Assessment

According to safety data sheets, Sephadex G-25 is not classified as a hazardous substance or
mixture.[1][2] However, the dry powder can form dust, which may cause transient eye
discomfort or slight abrasive damage upon contact.[3] Therefore, it is crucial to follow general
good laboratory practices and utilize appropriate personal protective equipment to minimize
exposure.

Personal Protective Equipment (PPE)

While Sephadex G-25 is considered non-hazardous, a comprehensive PPE strategy is
recommended to protect against the physical nature of the material (dust) and any chemicals or
buffers used in the chromatography process.
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Operational Procedures: Step-by-Step Guidance

The following protocols outline the safe handling of Sephadex G-25 from initial preparation to
final storage.

1. Preparation and Swelling of Sephadex G-25

e Precaution: Handle the dry powder in a well-ventilated area or a fume hood to minimize dust
inhalation.

e Procedure:
o Weigh the desired amount of dry Sephadex G-25 powder.

o Add the powder to a sufficient volume of buffer. To avoid breaking the beads, do not use a
magnetic stirrer.[11][12]

o Allow the medium to swell for at least 3 hours at room temperature or for 1 hour in a 90°C
water bath.[11][12][13]

o After swelling, allow the gel to settle and decant the supernatant containing any fine
particles.

o If swollen at room temperature, degas the slurry under a vacuum.[11][12]

2. Column Packing
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e Precaution: Inspect the chromatography column for any cracks or defects before use.[14]
Ensure the system is depressurized before installation.[14]

e Procedure:

o

Mount the column vertically.

o Resuspend the swollen Sephadex in the buffer to create a slurry (approximately 75%
settled gel to 25% buffer).[11]

o Pour the slurry into the column in one continuous motion to avoid introducing air bubbles.

o Allow the gel to pack under gravity or by using a pump at a flow rate appropriate for the
column dimensions.

o Equilibrate the packed column with 2-3 column volumes of the running buffer before
applying the sample.[15]

3. Sample Application and Elution

e Precaution: Ensure that the buffers and samples are compatible with Sephadex G-25. It is
stable in most common buffers (pH 2-13), 8 M urea, and 24% ethanol.[13][16]

e Procedure:

o Carefully apply the prepared sample to the top of the packed bed.

o Begin the elution with the appropriate buffer.

o Collect fractions as the separated components elute from the column.
Cleaning, Sanitization, and Storage
1. Cleaning-in-Place (CIP)

o To remove precipitated proteins or other contaminants, wash the column with 2 column
volumes of 0.2 M NaOH or a non-ionic detergent solution for 1-2 hours.[11][12][17]
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After cleaning, always re-equilibrate the column with buffer before the next use.[12]
. Sanitization

To minimize microbial contamination, wash the column with 0.2 M NaOH for 30-60 minutes.
[11][12]

Re-equilibrate with sterile buffer before use.[12]
. Storage
Store unused, dry Sephadex powder at 4°C to 30°C.[11][12]

Store packed columns and used gel in 20% ethanol or another antimicrobial agent at 4°C to
8°C to prevent microbial growth.[13][15][16]

Disposal Plan

o Sephadex G-25: As Sephadex G-25 is not classified as hazardous, it can typically be
disposed of as general laboratory waste.

Contaminated Materials: Any Sephadex, buffers, or cleaning solutions that have come into
contact with hazardous materials must be disposed of in accordance with institutional and
local regulations for hazardous waste.[9][18] Collect these materials in appropriately labeled,
closed containers.[7]

PPE: Dispose of contaminated gloves and other disposable PPE in accordance with
applicable laws and good laboratory practices.[1]

Workflow for Safe Handling of Sephadex G-25

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://cdn.cytivalifesciences.com/api/public/content/digi-29163-pdf
https://prep-hplc.com/Uploads/ueditor/file/20190726/5d3aa04440422.pdf
https://cdn.cytivalifesciences.com/api/public/content/digi-29163-pdf
https://cdn.cytivalifesciences.com/api/public/content/digi-29163-pdf
https://prep-hplc.com/Uploads/ueditor/file/20190726/5d3aa04440422.pdf
https://cdn.cytivalifesciences.com/api/public/content/digi-29163-pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/257/749/g2580pis.pdf
https://www.cytivalifesciences.co.jp/tech_support/manual/pdf/17000001.pdf
https://www.sunresinlifesciences.com/sephadex-g-25-fine-overview-and-modern-alternatives.html
https://www.tutorchase.com/answers/gcse/chemistry/what-safety-precautions-are-necessary-for-chromatography-experiments
https://microbenotes.com/chromatography-principle-types-and-applications/
https://www.chemicalbook.com/msds/sephadex-g-25.pdf
https://sds.aquaphoenixsci.com/SDS/Sephadex%20G25%20(SE1010)_GHSUnitedStatesSDS_en_2019-03-13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sephadex G-25 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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